Cas no 54729-18-9 (3,6-Dichloro-2-phenylquinoxaline)

• Product Name: 3,6-Dichloro-2-phenylquinoxaline
• CAS No: 54729-18-9
• MF: C₁₄H₈Cl₂N₂
• MW: 275.132720947266
• CID: 1092813
• PubChem ID: 72942523
• Update Time: 2025-05-21

3,6-Dichloro-2-phenylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-phenylquinoxaline
• 54729-18-9

• Inchi： 1S/C14H8Cl2N2/c15-10-6-7-11-12(8-10)18-14(16)13(17-11)9-4-2-1-3-5-9/h1-8H
• InChI Key： DGNNXPMUORKDLX-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2)=NC2C=CC(=CC=2N=1)Cl

Computed Properties

• Exact Mass: 274.0064537g/mol
• Monoisotopic Mass: 274.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3,6-Dichloro-2-phenylquinoxaline

Recent Advances in the Study of 3,6-Dichloro-2-phenylquinoxaline (CAS: 54729-18-9) in Chemical Biology and Pharmaceutical Research

3,6-Dichloro-2-phenylquinoxaline (CAS: 54729-18-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in medicinal chemistry and drug development. Recent studies have highlighted its potential as a key scaffold for the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the structural optimization of 3,6-Dichloro-2-phenylquinoxaline derivatives to enhance their kinase inhibitory activity. The researchers employed a combination of computational modeling and synthetic chemistry approaches to design and synthesize a series of analogs. Their findings demonstrated that specific modifications at the phenyl and quinoxaline rings could significantly improve the compound's selectivity towards certain cancer-related kinases, with IC50 values in the low nanomolar range. These results suggest promising avenues for the development of targeted cancer therapies.

In the field of antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial properties of 3,6-Dichloro-2-phenylquinoxaline derivatives against multidrug-resistant bacterial strains. The research team observed that certain halogenated analogs exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies revealed that these compounds interfere with bacterial cell wall biosynthesis, offering a potential new strategy to combat antibiotic resistance.

Another significant advancement was reported in ACS Chemical Neuroscience (2023), where researchers explored the neuroprotective effects of 3,6-Dichloro-2-phenylquinoxaline derivatives in models of neurodegenerative diseases. The study demonstrated that specific analogs could modulate glutamate receptor activity and reduce oxidative stress in neuronal cells, suggesting potential applications in the treatment of Alzheimer's and Parkinson's diseases. These findings were particularly noteworthy as they revealed a dual mechanism of action involving both receptor modulation and antioxidant properties.

From a chemical synthesis perspective, recent work published in Organic Process Research & Development (2024) has addressed the scalability challenges associated with 3,6-Dichloro-2-phenylquinoxaline production. The researchers developed a novel catalytic system that significantly improves the yield and purity of the compound while reducing environmental impact. This advancement is particularly important for facilitating the transition from laboratory-scale synthesis to industrial production, which is crucial for future pharmaceutical applications.

Looking forward, the diverse biological activities and structural versatility of 3,6-Dichloro-2-phenylquinoxaline continue to make it a valuable scaffold for drug discovery. Current research efforts are focusing on further optimizing its pharmacokinetic properties and exploring combination therapies. As our understanding of its molecular mechanisms deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.